Cas no 792183-17-6 ((3Ar,6aS)-1-(Cyclopropylcarbonyl)-3,3-dimethylhexahydropyrrolo[3,2-b]pyrrol-2(1H)-one)

• Product Name: (3Ar,6aS)-1-(Cyclopropylcarbonyl)-3,3-dimethylhexahydropyrrolo[3,2-b]pyrrol-2(1H)-one
• CAS No: 792183-17-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 555954
• Update Time: 2023-08-02

(3Ar,6aS)-1-(Cyclopropylcarbonyl)-3,3-dimethylhexahydropyrrolo[3,2-b]pyrrol-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,2-b]pyrrol-2(1H)-one,1-(cyclopropylcarbonyl)hexahydro-3,3-dimethyl-, (3aR,6aS)-
• Pyrrolo[3,2-b]pyrrol-2(1H)-one, 1-(cyclopropylcarbonyl)hexahydro-3,3-dimethyl-, (3aR,6aS)- (9CI)
• (3aR,6aS)-1-(Cyclopropylcarbonyl)-3,3-dimethylhexahydropyrrolo[3,2-b]pyrrol-2(1H)-one
• (3Ar,6aS)-1-(Cyclopropylcarbonyl)-3,3-dimethylhexahydropyrrolo[3,2-b]pyrrol-2(1H)-one

• Inchi： 1S/C12H18N2O2/c1-12(2)9-8(5-6-13-9)14(11(12)16)10(15)7-3-4-7/h7-9,13H,3-6H2,1-2H3/t8-,9-/m0/s1
• InChI Key： ABMUNJAQVVCXIB-IUCAKERBSA-N
• SMILES： O=C1C(C)(C)[C@@H]2[C@H](CCN2)N1C(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 360
• Topological Polar Surface Area: 49.4